Cas no 1355205-05-8 (4-(5-Benzoyl-3-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde)

• Product Name: 4-(5-Benzoyl-3-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde
• CAS No: 1355205-05-8
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 5218090
• Update Time: 2025-10-31

4-(5-Benzoyl-3-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(5-Benzoyl-3-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde

• Inchi： 1S/C18H19N3O2/c1-14-11-16(17(23)15-5-3-2-4-6-15)12-19-18(14)21-9-7-20(13-22)8-10-21/h2-6,11-13H,7-10H2,1H3
• InChI Key： DSWYMPMRMINRPW-UHFFFAOYSA-N
• SMILES： N1(C=O)CCN(C2=NC=C(C(=O)C3=CC=CC=C3)C=C2C)CC1

Computed Properties

• Exact Mass: 309.148
• Monoisotopic Mass: 309.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5A^2

Additional information on 4-(5-Benzoyl-3-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde

Introduction to 4-(5-Benzoyl-3-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde (CAS No. 1355205-05-8)

4-(5-Benzoyl-3-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde, identified by its CAS number 1355205-05-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class, a structural motif widely recognized for its versatility in medicinal chemistry due to its ability to modulate biological pathways through interactions with various targets. The presence of a benzoyl group at the 5-position of the pyridine ring and a formyl group at the 1-position of the piperazine moiety introduces unique reactivity and potential pharmacological properties, making it a valuable scaffold for drug discovery.

The structure of this compound exhibits a conjugated system that can influence its electronic properties, which is particularly relevant for designing molecules with specific binding affinities and metabolic stability. The 5-benzoyl-3-methyl-pyridin-2-yl substituent not only enhances the lipophilicity of the molecule but also provides a platform for further chemical modifications, enabling researchers to explore diverse pharmacological profiles. This flexibility has been exploited in recent years to develop novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(5-Benzoyl-3-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde and biological targets. Studies have demonstrated that the benzoyl group can engage in hydrogen bonding with polar residues in protein active sites, while the piperazine ring can adopt multiple conformations, allowing for optimal binding interactions. These features have made this compound an attractive candidate for structure-based drug design, particularly in the development of small-molecule inhibitors.

In the realm of medicinal chemistry, the synthesis of 4-(5-Benzoyl-3-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde has been optimized through various methodologies to ensure high yield and purity. Traditional approaches such as nucleophilic substitution and condensation reactions have been refined, while modern techniques like flow chemistry and transition-metal-catalyzed reactions have been employed to enhance efficiency. These advancements not only streamline the production process but also reduce costs, making it more feasible for large-scale applications in drug development.

The pharmacological potential of this compound has been explored in several preclinical studies. Notably, research has indicated that derivatives of 4-(5-Benzoyl-3-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde exhibit promising activity against enzymes involved in neurotransmitter synthesis and degradation. This has sparked interest in developing novel therapeutics for conditions such as depression, anxiety, and Parkinson's disease. Additionally, preliminary data suggest that modifications to the benzoyl and piperazine moieties can alter the compound's bioavailability and target specificity, offering opportunities to fine-tune its pharmacokinetic profile.

One of the most compelling aspects of 4-(5-Benzoyl-3-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde is its role as a building block for more complex molecules. By incorporating this scaffold into larger structures, researchers can leverage its known properties while introducing new functionalities to explore untapped therapeutic avenues. For instance, appending heterocyclic groups or bioisosteres to the formyl group can lead to compounds with enhanced solubility or selectivity for certain biological pathways. This modular approach has been successfully applied in recent drug discovery campaigns, yielding candidates with improved pharmacological profiles.

The biological activity of 4-(5-Benzoyl-3-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde has also been investigated in vitro using various cell lines and biochemical assays. Initial studies have revealed interactions with enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are crucial in regulating neurotransmitter levels. Furthermore, preliminary toxicology studies indicate that this compound is well-tolerated at moderate doses, suggesting a favorable safety profile for further development. These findings have laid the groundwork for more extensive preclinical testing and potential clinical trials.

As research in pharmaceutical chemistry continues to evolve, the significance of compounds like 4-(5-Benzoyl-3-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde cannot be overstated. Their unique structural features and versatile reactivity make them indispensable tools for exploring new therapeutic modalities. The integration of cutting-edge technologies such as high-throughput screening (HTS) and fragment-based drug design (FBDD) has further amplified their utility by accelerating the identification of lead compounds with high binding affinity and selectivity.

The future prospects for 4-(5-Benzoyl-3-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde are bright, with ongoing research aiming to uncover novel applications across multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide. By harnessing the potential of this compound and its derivatives, scientists are poised to make significant strides in addressing unmet medical needs.